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Compound of Interest

Compound Name: 18-carboxy dinor Leukotriene B4

Cat. No.: B15601544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
18-carboxy dinor Leukotriene B4 (18-carboxy dinor LTB4) is a significant metabolite of

Leukotriene B4 (LTB4), a potent inflammatory mediator. The metabolism of LTB4 is crucial for

the termination of its biological activity. In the liver, LTB4 undergoes ω-oxidation to form 20-

carboxy LTB4, which is then further metabolized via β-oxidation to produce 18-carboxy dinor

LTB4.[1][2][3] The quantification of 18-carboxy dinor LTB4 can serve as a valuable biomarker

for assessing LTB4 metabolism and the activity of inflammatory pathways.

These application notes provide detailed protocols for the extraction and analysis of 18-carboxy

dinor LTB4 from biological matrices using analytical standards. The primary analytical

technique described is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),

which offers high sensitivity and specificity for the quantification of eicosanoids and their

metabolites.

Product Information
Analytical standards for 18-carboxy dinor LTB4 are available from various commercial

suppliers. It is essential to obtain a certificate of analysis for each batch to confirm purity and

concentration.

Table 1: Chemical and Physical Properties of 18-carboxy dinor LTB4
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Property Value Reference

Chemical Formula C₁₈H₂₆O₆ [4]

Molecular Weight 338.4 g/mol [4]

CAS Number 102674-12-4 [2]

Purity ≥97% (typical) [2]

Formulation
Typically supplied as a solution

in ethanol
[2]

Storage Store at -20°C or -80°C [3]

Signaling and Metabolic Pathways
Leukotriene B4 Metabolic Pathway

The metabolic cascade of LTB4 is a critical process for regulating inflammatory responses. The

initial step involves the conversion of arachidonic acid to LTA4 by 5-lipoxygenase (5-LO). LTA4

is then hydrolyzed to LTB4. The inactivation of LTB4 is primarily initiated by ω-oxidation, a

reaction catalyzed by cytochrome P450 enzymes (CYP4F), to form 20-hydroxy-LTB4. This is

subsequently oxidized to 20-carboxy-LTB4.[5][6] Following this, 20-carboxy-LTB4 undergoes β-

oxidation, a process that occurs in peroxisomes, to yield the shorter-chain metabolite, 18-

carboxy dinor LTB4.[1]
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Sample Preparation

Solid-Phase Extraction (C18)

Final Steps

Biological Sample
(Plasma, Urine, etc.)

Spike with Internal Standard

Acidify to pH 3.5-4.0

Centrifuge

Condition Cartridge
(Methanol, Water)

Load Sample

Wash with Water

Wash with 15% Methanol

Wash with Hexane

Elute with Ethyl Acetate

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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